2-(4-ethoxyphenyl)-4-(3-nitrobenzyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(4-ethoxyphenyl)-4-[(3-nitrophenyl)methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C22H19N3O6S/c1-2-31-19-12-10-17(11-13-19)24-22(26)23(15-16-6-5-7-18(14-16)25(27)28)20-8-3-4-9-21(20)32(24,29)30/h3-14H,2,15H2,1H3
• InChI Key: MUXXJVXFLRKSMP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C22H19N3O6S
• Molecular Weight: 453.5 g/mol

Description

2-(4-ethoxyphenyl)-4-(3-nitrobenzyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19N3O6S and its molecular weight is 453.47. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis and Structural Analysis

Research has demonstrated efficient synthesis routes and structural analyses for compounds related to "2-(4-ethoxyphenyl)-4-(3-nitrobenzyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide". These compounds are synthesized through various chemical reactions, including the Knoevenagel condensation and reductive cyclization, showcasing their chemical versatility and potential for further modification and application in different scientific domains (Alves de Souza et al., 2010), (Fülöpová et al., 2015).

Anticancer Activities

Some derivatives of the compound have been tested for anticancer activities, showing moderate to good inhibitory activity against various cancer cell lines. This highlights the potential pharmacological applications of these compounds in developing new anticancer agents (Kamal et al., 2011).

Photocatalytic Applications

Studies have explored the photocatalytic applications of similar compounds, particularly in the oxidation of organic compounds under light irradiation. These findings suggest potential uses in environmental chemistry and material science, for instance, in the degradation of pollutants or the synthesis of value-added chemicals (Higashimoto et al., 2009).

Novel Synthetic Pathways

The research also delves into novel synthetic pathways that facilitate the creation of complex heterocyclic compounds from simple precursors. These methods enhance the accessibility of benzothiazine derivatives, offering new avenues for the synthesis of pharmacologically relevant molecules (Bates & Li, 2002).

Insecticidal Activity

The synthesized compounds have been evaluated for insecticidal activity, with some showing moderate efficacy against agricultural pests. This suggests a potential application in developing new agrochemicals to protect crops from insect damage (Li, Tian, & Wang, 2013).